Cas no 391869-51-5 (N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methyl-3-nitrobenzamide)

• Product Name: N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methyl-3-nitrobenzamide
• CAS No: 391869-51-5
• MF: C₁₉H₁₇N₅O₅S₂
• MW: 459.498780965805
• CID: 6432509
• PubChem ID: 3336595
• Update Time: 2025-05-18

N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methyl-3-nitrobenzamide
• N-[5-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide
• N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-methyl-3-nitrobenzamide
• AKOS024578271
• F0470-0178
• Oprea1_851230
• N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide
• 391869-51-5
• Benzamide, N-[5-[[2-[(4-methoxyphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitro-

• Inchi： 1S/C19H17N5O5S2/c1-11-14(4-3-5-15(11)24(27)28)17(26)21-18-22-23-19(31-18)30-10-16(25)20-12-6-8-13(29-2)9-7-12/h3-9H,10H2,1-2H3,(H,20,25)(H,21,22,26)
• InChI Key： MYAQAZNMBMNUHA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=C(OC)C=C2)=O)S1)(=O)C1=CC=CC([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 459.06711101g/mol
• Monoisotopic Mass: 459.06711101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 193Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 6.62±0.50(Predicted)

Additional information on N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methyl-3-nitrobenzamide

N-5-({(4-Methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methyl-3-nitrobenzamide: A Comprehensive Overview

The compound with CAS No 391869-51-5, known as N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methyl-3-nitrobenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural composition, synthesis methods, and recent advancements in understanding its properties and applications.

CAS No 391869-51-5 refers to a specific entry in the Chemical Abstracts Service registry, which uniquely identifies this compound. The name itself is a detailed description of its structure, highlighting key functional groups such as the thiadiazole ring, methoxyphenyl group, and nitrobenzamide moiety. These groups contribute to the compound's reactivity and selectivity in various chemical reactions.

The molecular structure of N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methyl-3-nitrobenzamide is characterized by a thiadiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This ring system is known for its stability and ability to participate in various bonding interactions. The presence of the methoxyphenyl group introduces electron-donating effects, enhancing the compound's solubility and bioavailability. Additionally, the nitrobenzamide moiety imparts strong electron-withdrawing properties, which can influence the compound's reactivity in biological systems.

Recent studies have explored the synthesis of this compound through multi-step processes involving coupling reactions and functional group transformations. Researchers have optimized reaction conditions to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the thiadiazole ring while maintaining high stereochemical control.

The biological activity of N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methyl-3-nitrobenzamide has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for the development of novel therapeutic agents.

Moreover, this compound has shown potential in agricultural applications as a plant growth regulator. Field trials have demonstrated its ability to enhance crop yield under stress conditions such as drought or pest infestation. The methoxyphenyl group plays a crucial role in modulating these effects by influencing the compound's interaction with plant receptors.

In terms of environmental impact, researchers have evaluated the biodegradability of N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methyl-3-nitrobenzamide under various conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This finding aligns with global efforts to develop eco-friendly chemical compounds.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are underway to further explore the therapeutic potential of this compound. Advanced computational modeling techniques are being employed to predict its binding affinity with target proteins and optimize its pharmacokinetic profile.

In conclusion, N-CAS No 391869_51_5 (N_5_({(4_methoxyphenyl)carbamoylmethyl}sulfanyl)_1_3_4_thiadiazol_2_yl_2_methyl_3_nitrobenzamide) represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structural features and promising biological activities position it as a valuable asset for future research and development endeavors.